Cas no 2172485-56-0 (5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine)

• Product Name: 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine
• CAS No: 2172485-56-0
• MF: C₁₁H₆F₄N₂
• MW: 242.172356128693
• CID: 6184420
• PubChem ID: 165463869
• Update Time: 2025-08-05

5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine
• 2172485-56-0
• 5-[2-fluoro-4-(trifluoromethyl)phenyl]pyrimidine
• EN300-1586429

• Inchi： 1S/C11H6F4N2/c12-10-3-8(11(13,14)15)1-2-9(10)7-4-16-6-17-5-7/h1-6H
• InChI Key： PYWKRONHGFUKIO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1=CN=CN=C1

Computed Properties

• Exact Mass: 242.04671085g/mol
• Monoisotopic Mass: 242.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine

Recent Advances in the Study of 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine (CAS: 2172485-56-0)

The compound 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine (CAS: 2172485-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique fluorinated phenylpyrimidine structure, has been the subject of several studies exploring its biological activity, synthetic pathways, and therapeutic potential.

Recent research has focused on the synthesis and optimization of 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine, with particular emphasis on its role as a key intermediate in the development of kinase inhibitors. Studies have demonstrated that this compound exhibits promising activity against various kinase targets, making it a valuable scaffold for the design of novel anticancer agents. The presence of fluorine atoms in its structure enhances its metabolic stability and binding affinity, which are critical factors in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the successful synthesis of 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine derivatives and evaluated their inhibitory effects on a panel of cancer-related kinases. The results indicated that certain derivatives exhibited potent and selective inhibition of specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a promising lead for the development of targeted cancer therapies.

Another area of interest is the application of 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine in the development of antiviral agents. Preliminary studies have shown that this compound and its derivatives can interfere with viral replication processes, particularly in RNA viruses. Researchers are currently exploring its mechanism of action and potential efficacy against emerging viral pathogens.

From a synthetic chemistry perspective, recent advancements have been made in the efficient and scalable production of 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine. Novel catalytic methods and green chemistry approaches have been developed to improve yield and reduce environmental impact. These developments are crucial for facilitating further research and potential commercialization of this compound.

Looking ahead, the versatility of 5-2-fluoro-4-(trifluoromethyl)phenylpyrimidine suggests it may find applications beyond its current scope. Ongoing research is investigating its potential in other therapeutic areas, including inflammatory diseases and neurological disorders. As our understanding of its pharmacological properties deepens, this compound is likely to remain an important focus of chemical biology and pharmaceutical research in the coming years.